Cas no 1804883-47-3 (Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate)

• Product Name: Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate
• CAS No: 1804883-47-3
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4861064
• Update Time: 2025-05-25

Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate

• Inchi： 1S/C8H5BrF3NO2/c1-15-8(14)6-5(7(11)12)3(9)2-4(10)13-6/h2,7H,1H3
• InChI Key： IOOYSRLHFUBBNI-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(=O)OC)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate

Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1804883-47-3)

Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate, with the CAS registry number 1804883-47-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and its structure incorporates several functional groups that contribute to its unique properties and applications.

The molecular structure of this compound features a pyridine ring substituted with a methyl ester group at position 2, a bromine atom at position 4, a difluoromethyl group at position 3, and a fluorine atom at position 6. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and biological activity. Recent studies have highlighted the potential of such substituted pyridines in various applications, including as intermediates in drug synthesis and as components in advanced materials.

One of the most notable aspects of Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate is its role in medicinal chemistry. The presence of halogen atoms (bromine and fluorine) in its structure makes it an attractive candidate for use as an intermediate in the synthesis of bioactive compounds. For instance, fluorinated pyridines have been shown to exhibit potent anti-inflammatory and antiviral activities. Recent research has demonstrated that this compound can serve as a precursor for the development of novel antiviral agents targeting emerging viral pathogens.

In addition to its medicinal applications, this compound has also found utility in agrochemicals. The substitution pattern on the pyridine ring enhances its stability and bioavailability, making it suitable for use as an intermediate in the synthesis of pesticides and herbicides. Recent advancements in green chemistry have emphasized the importance of using such compounds to develop environmentally friendly agricultural solutions.

The synthesis of Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate involves a series of carefully controlled reactions that ensure high purity and yield. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These efforts have been supported by computational chemistry studies that provide insights into the reaction mechanisms and intermediates involved.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods allow for precise determination of its molecular structure and purity, which are critical for ensuring consistent quality in downstream applications.

In conclusion, Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1804883-47-3) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, agriculture, and materials science.